Cas no 2693-46-1 (Fluoranthen-3-amine)

• Product Name: Fluoranthen-3-amine
• CAS No: 2693-46-1
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• MDL: MFCD00001185
• CID: 43329
• PubChem ID: 253660516
• Update Time: 2025-05-26

Fluoranthen-3-amine Chemical and Physical Properties

Names and Identifiers

• Fluoranthen-3-amine
• 3-Aminofluoranthene
• 3-Aminofluoranten
• 3-aminofluorantene
• 3-Amino-fluoranthen
• 3-Fluoranthenamine
• 4-Aminofluoranthene
• EINECS 220-263-7
• Fluoranthen-3-ylamin
• Fluoranthen-3-ylamine
• MLS002667880
• 8UN5PRH090
• fluoranthene-3-ylamine
• SMR001557637
• 4-Fluoranthenamine
• DSSTox_RID_83335
• DSSTox_CID_29116
• DSSTox_GSID_49260
• cid_17599
• BDBM81233
• VHGJAFIHUSTRGB-UHFFFAOYSA-N
• HMS3089M23
• NSC57469
• T
• CS-0155948
• UNII-8UN5PRH090
• A818679
• CHEMBL103583
• NSC-57469
• SCHEMBL503227
• CAS-2693-46-1
• NCGC00260454-01
• NSC 57469
• F52663
• MFCD00001185
• LS-07468
• Q27271040
• AKOS015899947
• CCRIS 7011
• J-016609
• 2693-46-1
• Tox21_202908
• 3-Aminofluoranthene, 90%
• DTXCID7029116
• FT-0600521
• NS00049427
• BRN 2212365
• DTXSID2049260
• ALBB-023661
• A2789
• DB-006345

• MDL： MFCD00001185
• Inchi： 1S/C16H11N/c17-15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-9H,17H2
• InChI Key： VHGJAFIHUSTRGB-UHFFFAOYSA-N
• SMILES： NC1=CC=C2C3C=CC=CC=3C3C=CC=C1C2=3
• BRN： 2212365

Computed Properties

• Exact Mass: 217.08900
• Monoisotopic Mass: 217.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Yellowish green brown crystalline powder
• Density: 1.1227 (rough estimate)
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 246.2 °C
• Refractive Index: 1.8230 (estimate)
• PSA: 26.02000
• LogP: 4.65060
• λmax: 406(H2O)(lit.)
• Solubility: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Fluoranthen-3-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H411
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61
• RTECS：LL4000000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD16227)
• Safety Term：S22;S24/25;S45
• Risk Phrases：R22; R51/53

Additional information on Fluoranthen-3-amine

Fluoranthen-3-amine: An Emerging Compound in Chemical and Biological Research

Fluoranthen-3-amine (CAS No. 2693-46-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical biology, materials science, and pharmaceutical research. This compound, also known as 9H-fluoren-3-amine, is a derivative of fluorene, a polycyclic aromatic hydrocarbon (PAH) with a wide range of biological and chemical properties.

The structure of Fluoranthen-3-amine consists of a fluorene core with an amino group attached at the 3-position. This structural feature imparts unique chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The compound's aromaticity and the presence of the amino group allow it to participate in various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions.

In the realm of chemical biology, Fluoranthen-3-amine has shown promise as a scaffold for the development of bioactive molecules. Recent studies have explored its potential as a ligand for various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of Fluoranthen-3-amine exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding highlights the compound's potential as a lead molecule for the development of novel anticancer agents.

Beyond its applications in drug discovery, Fluoranthen-3-amine has also been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing. A recent study published in Advanced Materials demonstrated that MOFs derived from Fluoranthen-3-amine exhibited high porosity and excellent stability under various conditions, making them suitable for industrial applications.

The synthesis of Fluoranthen-3-amine has been optimized over the years to improve yield and purity. Common synthetic routes involve the reduction of fluorenone followed by an amination step. Advances in catalytic methods have further enhanced the efficiency of these processes, reducing environmental impact and cost. A notable example is the use of palladium-catalyzed cross-coupling reactions to introduce functional groups onto the fluorene core, providing access to a wide range of derivatives with tailored properties.

In addition to its synthetic utility, Fluoranthen-3-amine has been studied for its photophysical properties. The compound exhibits strong fluorescence when excited by light, making it useful as a fluorescent probe or label in biological assays. Research published in Chemical Communications in 2021 showed that Fluoranthen-3-amine-based probes could be used to monitor cellular processes with high sensitivity and selectivity. This application has significant implications for understanding disease mechanisms and developing diagnostic tools.

The safety profile of Fluoranthen-3-amine is an important consideration for its practical applications. While polycyclic aromatic hydrocarbons (PAHs) are generally associated with potential health risks, recent studies have indicated that Fluoranthen-3-amine exhibits low toxicity at relevant concentrations. However, appropriate handling and safety measures should always be followed when working with this compound to ensure laboratory safety.

In conclusion, Fluoranthen-3-amine (CAS No. 2693-46-1) is a multifaceted compound with promising applications in chemical biology, materials science, and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.